Cas no 155683-32-2 (4-Pentenoic acid, 2-ethyl-3-methyl-, (2R,3R)-)

• Product name: 4-Pentenoic acid, 2-ethyl-3-methyl-, (2R,3R)-
• CAS No: 155683-32-2
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 1330232
• PubChem ID: 11008015

4-Pentenoic acid, 2-ethyl-3-methyl-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-ethyl-3-methyl-, (2R,3R)-
• (2R,3R)-2-ethyl-3-methylpent-4-enoic acid
• DTXSID60451594
• CTK0E7594
• 155683-32-2
• AKOS006377946

• Inchi： InChI=1S/C8H14O2/c1-4-6(3)7(5-2)8(9)10/h4,6-7H,1,5H2,2-3H3,(H,9,10)/t6-,7-/m1/s1
• InChI Key： WQZNJGLYSIRLEF-RNFRBKRXSA-N
• SMILES： CCC(C(C)C=C)C(=O)O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3